Cas no 93350-69-7 (4-Isothiazolecarboxylic acid, 3-methyl-5-(phenylamino)-, ethyl ester)

• Product Name: 4-Isothiazolecarboxylic acid, 3-methyl-5-(phenylamino)-, ethyl ester
• CAS No: 93350-69-7
• MF: C₁₃H₁₄N₂O₂S
• MW: 262.327461719513
• CID: 1980831
• Update Time: 2024-12-26

4-Isothiazolecarboxylic acid, 3-methyl-5-(phenylamino)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Isothiazolecarboxylic acid, 3-methyl-5-(phenylamino)-, ethyl ester

• Inchi： 1S/C13H14N2O2S/c1-3-17-13(16)11-9(2)15-18-12(11)14-10-7-5-4-6-8-10/h4-8,14H,3H2,1-2H3
• InChI Key： MGAWUVHPFYLRDQ-UHFFFAOYSA-N
• SMILES： S1C(NC2=CC=CC=C2)=C(C(OCC)=O)C(C)=N1

Experimental Properties

• Density: 1.256±0.06 g/cm3(Predicted)
• Melting Point: 71 °C
• Boiling Point: 327.8±34.0 °C(Predicted)
• pka: 4.32±0.30(Predicted)